Cas no 7783-20-2 (Ammonium sulfate)

Ammonium sulfate Properties

Names and Identifiers

• Ammonium sulfate
• Ammonium sulfate (2:1)
• AMMONIUM SULFATE, SOLUTION
• Diammonium sulfate
• Sulfate, Ammonium
• Sulfuric acid, diammonium salt
• AMMONIUM SULFATE, MOLECULAR BIOLOGY GRADE
• ACS
• AMMoniuMsulphate
• Mascagnite
• Sulfuricacid diammonium salt (8CI,9CI)
• Actimaster AMS
• Ammoniumsulfate ((NH4)2SO4)
• Ammonium sulphate
• Coaltrol LPA 40
• Diammonium sulphate
• Dolamin
• Liase
• Nonnen R 999-10
• Para-Go
• Tasker Clear
• Sulfuric acid,diammonium salt
• Ammoniumsulfate
• Sulfuric acid diammonium salt
• Actamaster
• Sulfuric acid ammonium salt (1:2)
• Caswell No. 048
• diazanium sulfate
• Ammonium sulfate (solution)
• Sulfatom ammoniya [Russian]
• Ammonium sulfate ((NH4)2SO4)
• Ammonium sulfate [NF]
• Ammonium sulfate solution
• E
• Ammonium sulphate,≥99.0%,AR
• +Expand

• MDL： MFCD00003391
• InChIKey： BFNBIHQBYMNNAN-UHFFFAOYSA-N
• Inchi： 1S/2H3N.H2O4S/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)
• SMILES： S(=O)(=O)([O-])[O-].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 114.99400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.020477
• Heavy Atom Count: 7
• Complexity: 62.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 90.6

Experimental Properties

• LogP: 0.75190
• PSA: 86.22000
• Merck: 14,555
• Refractive Index: n20/D 1.396
• Water Partition Coefficient: 77 g/100 mL (25 ºC)
• Boiling Point: 330 °C at 760 mmHg
• Melting Point: >280 °C (dec.) (lit.)
• Flash Point: 26 °C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Color/Form: 40 wt. % in H2O
• Color/Form: The pure product is colorless, transparent and orthorhombic crystal without odor.
• PH: 5.0-6.0 (25℃, 1M in H2O)
• Stability/Shelf Life: Stable. Contact with strong oxidizers may cause fire or explosion. Incompatible with strong bases.
• Solubility: Solubility in water (g/100g saturated solution)
• Sensitiveness: Sensitive to humidity
• Density: 1.77 g/mL at 25 °C(lit.)

Ammonium sulfate Security Information

• Symbol: GHS07
• RTECS：BS4500000
• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1170 3/PG 3
• Hazard Statement： H303,H402
• Warning Statement： P273,P312,P501
• Storage Condition：room temp
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

Ammonium sulfate Customs Data

• HS CODE：3102210000
• Customs Data：

  China Customs Code:

  3102210000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt